Cas no 61953-41-1 (Benzoic acid, 2-fluoro-5-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]-)

• Product Name: Benzoic acid, 2-fluoro-5-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]-
• CAS No: 61953-41-1
• MF: C₁₉H₂₀FNO₄S
• MW: 377.429807662964
• CID: 1632295
• Update Time: 2024-08-30

Benzoic acid, 2-fluoro-5-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-5-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]-

• Inchi： 1S/C19H20FNO4S/c20-18-7-6-16(13-17(18)19(22)23)26(24,25)21-10-8-15(9-11-21)12-14-4-2-1-3-5-14/h1-7,13,15H,8-12H2,(H,22,23)
• InChI Key： FZDDNRBMDULOMC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N2CCC(CC3=CC=CC=C3)CC2)(=O)=O)=CC=C1F

Computed Properties

• Exact Mass: 377.1098

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 553.3±60.0 °C(Predicted)
• PSA: 74.68
• pka: 2.91±0.10(Predicted)